6-Iodobenzo[d]thiazole-2(3H)-thione

• IUPAC Name: 6-iodo-3H-1,3-benzothiazole-2-thione
• InChI: InChI=1S/C7H4INS2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key: IGDQXUDOZWGHCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)SC(=S)N2
• Molecular Formula: C7H4INS2
• DSSTOX Substance ID: DTXSID20514699
• Molecular Weight: 293.2 g/mol
• CAS RN: 54420-94-9

Description

6-Iodobenzo[d]thiazole-2(3H)-thione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic compound that contains a benzene ring and a thiazole ring. The iodine atom in the molecule makes it a halogenated compound, which can have unique properties and applications. In

Scientific Research Applications

Synthesis of Novel Compounds

6-Iodobenzo[d]thiazole-2(3H)-thione is a key intermediate in the synthesis of diverse heterocyclic compounds. For instance, its reaction with 2-amino-3-(2-propynyl)thiazolium bromide, catalyzed by Pd/Cu, leads to the formation of 6-substituted imidazo[2,1-b]thiazoles, demonstrating its utility in creating complex molecular structures in the field of synthetic organic chemistry (Kamali et al., 2009). Another study explores the palladium-catalyzed arylation of azole compounds with aryl halides, where 6-Iodobenzo[d]thiazole-2(3H)-thione acts as a reactant to produce 5-arylazoles, indicating its versatility in cross-coupling reactions (Pivsa-Art et al., 1998).

Antiproliferative Activity

In medicinal chemistry, 6-Iodobenzo[d]thiazole-2(3H)-thione has been used to generate novel heterocyclic systems with potential anticancer activity. A study utilized its reactivity to synthesize quinazoline-4(3H)-thione, benzimidazol-2(3H)-one, pyrazole, and thiadiazole derivatives, which were evaluated for anticancer activity against HePG-2 and MCF-7 cell lines. Some synthesized compounds showed high cytotoxic activities comparable to doxorubicin, highlighting the potential of 6-Iodobenzo[d]thiazole-2(3H)-thione derivatives in cancer research (Salem et al., 2020).

Structural and Stability Studies

Research on hybrid iodoargentates containing N-alkylated or N-protonated structure directing agents, where in situ alkylation or protonation reactions on the thiazolyl-N donors of benzothiazole derivatives, including 6-Iodobenzo[d]thiazole-2(3H)-thione, lead to the formation of noncentrosymmetric hybrid structures. These structures exhibit high water stability and second harmonic generation activity, suggesting applications in materials science and optical technologies (Liu et al., 2017).